Cas no 677761-30-7 (8-Quinolinol, 5,7-diamino-2-methyl-)

8-Quinolinol, 5,7-diamino-2-methyl- structure
677761-30-7 structure
Product Name:8-Quinolinol, 5,7-diamino-2-methyl-
CAS No:677761-30-7
MF:C10H11N3O
MW:189.213841676712
CID:387682
PubChem ID:10535649
Update Time:2025-04-19

8-Quinolinol, 5,7-diamino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol, 5,7-diamino-2-methyl-
    • 5,7-diamino-2-methylquinolin-8-ol
    • SCHEMBL2271898
    • DTXSID20441375
    • 677761-30-7
    • CHEMBL242109
    • Inchi: 1S/C10H11N3O/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,11-12H2,1H3
    • InChI Key: AXTUNFWYQXOGHE-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C2=CC=C(C)N=C21)N)N

Computed Properties

  • Exact Mass: 189.090211983g/mol
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 85.2Ų
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